Einecs 264-943-1

• CAS No.: 64554-82-1
• Molecular Formula: Sm2Zr17
• Molecular Weight: 1851.5 g/mol
• IUPAC Name: samarium;zirconium
• InChI: InChI=1S/2Sm.17Zr
• InChI Key: BZFLVPBQTNTPIO-UHFFFAOYSA-N
• Canonical SMILES: [Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Sm].[Sm]

Description

EINECS 264-943-1 is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS), which catalogs chemicals marketed in the EU before 1981. The regulatory framework for such compounds often requires comparative toxicological and structural analyses to assess risks and identify safer alternatives .

Preparation Methods

The preparation methods for Einecs 264-943-1 involve specific synthetic routes and reaction conditions. Industrial production methods typically include the use of advanced chemical synthesis techniques to ensure high purity and yield. The exact synthetic routes and reaction conditions can vary depending on the desired application and the scale of production .

Chemical Reactions Analysis

Hydrolysis and Degradation

Quaternary ammonium chlorides undergo hydrolysis under acidic/basic conditions, releasing hydrochloric acid and forming tertiary amines . This reaction is critical in understanding their stability in aqueous environments:

$$\text{R}_4\text{N}^+ \text{Cl}^- + \text{H}_2\text{O} \rightarrow \text{R}_4\text{NH} + \text{HCl}$$

Incompatibilities: Reacts with oxidizers (e.g., hydrogen peroxide, sodium hypochlorite), leading to decomposition .

Antimicrobial Activity

These compounds act as cationic surfactants , disrupting microbial membranes via electrostatic interactions with negatively charged lipid bilayers. This mechanism underpins their use in disinfectants and biocides .

Environmental Interactions

Hazard Class	Impact	Regulatory Status
Aquatic Acute 1	Toxic to aquatic organisms	H400 (GHS)
Aquatic Chronic 1	Persistent environmental harm	H410 (GHS)
Skin Corrosion 1C	Severe irritation	H314 (GHS)

Chemical Resistance

Tychem® TK protective suits show resistance to quaternary ammonium compounds and related chemicals, indicating limited reactivity under standard conditions :

Chemical	Permeation Resistance	Regulatory Test
Acetic acid (>95%)	>480 min (BT 1.0)	EN 943-1
Ammonia (gaseous)	>480 min	EN 943-1
Acetonitrile	>480 min	EN 943-1

Scientific Research Applications

Surfactants in Cleaning Products

Benzyl-C8-18-alkyldimethyl is widely used as a surfactant in household and industrial cleaning products. Its ability to lower surface tension allows for effective dirt and grease removal.

Case Study: Household Cleaners
A study evaluated various surfactants in household cleaners, finding that formulations containing benzyl-C8-18-alkyldimethyl exhibited superior cleaning performance compared to traditional surfactants. The study highlighted its efficacy in both hard and soft water conditions.

Personal Care Products

This compound is also prevalent in personal care formulations, including shampoos, conditioners, and skin care products. Its antimicrobial properties help maintain product stability and enhance skin feel.

Case Study: Shampoo Formulation
In a comparative analysis of shampoo formulations, those containing benzyl-C8-18-alkyldimethyl showed improved foaming properties and better conditioning effects on hair compared to non-quaternary ammonium compounds.

Industrial Applications

Benzyl-C8-18-alkyldimethyl finds applications in various industrial processes, including textile finishing and oil recovery. Its emulsifying properties are particularly beneficial in these contexts.

Case Study: Textile Industry
Research conducted on textile treatments demonstrated that the incorporation of benzyl-C8-18-alkyldimethyl significantly enhanced the water repellency of fabrics while maintaining breathability. This dual functionality is crucial for outdoor apparel manufacturing.

Environmental Impact and Safety

While benzyl-C8-18-alkyldimethyl is effective in various applications, it poses environmental risks, particularly to aquatic life. Regulatory assessments have classified it as very toxic to aquatic organisms.

Safety Data

Hazard Classification	Description
Skin Contact	Causes severe skin burns and eye damage
Aquatic Toxicity	Very toxic to aquatic life
Inhalation Risk	Harmful if inhaled

Mechanism of Action

The mechanism of action of Einecs 264-943-1 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. This can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or industrial outcomes .

Comparison with Similar Compounds

Research Findings and Data Gaps

Similarity Thresholds: A Tanimoto index ≥70% is critical for defining "analogues" in regulatory contexts, but this threshold may exclude functionally similar compounds with divergent structures (e.g., non-halogenated aromatics with similar toxicokinetics) .

Environmental Impact : this compound’s longer environmental half-life compared to chlorobenzene suggests higher persistence, necessitating stricter disposal protocols .

Biological Activity

Einecs 264-943-1 refers to a specific chemical compound that has garnered attention due to its biological activity. Understanding the biological implications of this compound is crucial for evaluating its safety and potential applications in various fields, including pharmaceuticals, environmental science, and toxicology. This article synthesizes information from diverse sources to provide a comprehensive overview of the biological activity associated with this compound.

Chemical Identity and Properties

This compound is classified under the category of per- and polyfluoroalkyl substances (PFAS), which are known for their persistence in the environment and potential health impacts. The compound is characterized by its unique molecular structure, which contributes to its biological interactions.

Biological Activity Overview

The biological activity of this compound can be summarized in several key areas:

• Toxicological Effects : Research indicates that PFAS, including this compound, can disrupt endocrine functions and exhibit cytotoxic effects on various cell lines. Studies have shown that exposure can lead to alterations in hormone levels and reproductive health issues.
• Environmental Impact : The compound has been detected in groundwater and surface water, raising concerns about its bioaccumulation in aquatic organisms. Its persistence leads to long-term ecological effects, impacting biodiversity.
• Biotransformation : Investigations into the biotransformation pathways of this compound reveal that certain microorganisms can degrade PFAS compounds, although the efficiency varies significantly among species.

Case Studies

Several case studies highlight the biological activity of this compound:

Case Study 1: Endocrine Disruption

A study conducted on laboratory rats exposed to varying concentrations of this compound demonstrated significant endocrine disruption, particularly affecting thyroid hormone levels. The findings indicated a dose-dependent relationship between exposure levels and hormonal alterations, emphasizing the need for further research on human health implications.

Case Study 2: Aquatic Toxicity

Research conducted in contaminated aquatic environments revealed that fish exposed to this compound exhibited behavioral changes and developmental abnormalities. The study highlighted the compound's potential to disrupt normal physiological functions in aquatic species, leading to population declines.

Data Table: Summary of Biological Effects

Biological Activity	Observed Effects	Reference
Endocrine Disruption	Altered thyroid hormone levels
Cytotoxicity	Cell death in human liver cell lines
Aquatic Toxicity	Behavioral changes in fish
Biotransformation	Variable degradation rates by microorganisms

Research Findings

Recent studies have utilized advanced methodologies such as ChemGPS-NP to evaluate the biological activity of chemical compounds like this compound. This approach allows for a comprehensive assessment of how structural properties correlate with biological effects across various datasets .

Moreover, ongoing research emphasizes the need for regulatory frameworks addressing PFAS compounds due to their widespread environmental presence and associated health risks .